Cas no 2411306-76-6 (2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2411306-76-6
• MF: C₁₅H₁₇ClN₄O
• MW: 304.774681806564
• CID: 5358242
• Update Time: 2025-05-19

2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one
• Z3774974015

• Inchi： 1S/C15H17ClN4O/c1-10(16)15(21)20-9-5-8-12(20)14-17-13(18-19-14)11-6-3-2-4-7-11/h2-4,6-7,10,12H,5,8-9H2,1H3,(H,17,18,19)
• InChI Key： UPJMYLFXEFNKHI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC1C1=NC(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.5
• Topological Polar Surface Area: 61.9

Additional information on 2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one

Introduction to 2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411306-76-6)

2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2411306-76-6, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. Its molecular structure incorporates a combination of heterocyclic rings and functional groups that make it a versatile scaffold for drug discovery.

The compound’s core structure consists of a propanone moiety substituted with a pyrrolidine ring, which is further connected to a chloro group and an imidazole-like triazole ring. The presence of the 3-phenyl substituent on the triazole ring adds another layer of complexity, influencing its electronic properties and potential interactions with biological targets. This intricate arrangement of atoms not only contributes to the compound’s distinct chemical identity but also opens up possibilities for diverse pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing triazole motifs. Triazoles are known for their stability and ability to form hydrogen bonds, making them valuable in drug design. The 3-phenyl substitution on the triazole ring in this compound enhances its binding affinity to certain enzymes and receptors, which has been observed in preliminary computational studies. These studies suggest that the phenyl group may play a critical role in modulating the compound’s interaction with biological targets, potentially leading to therapeutic effects.

The pyrrolidine ring is another key structural feature that contributes to the compound’s pharmacological profile. Pyrrolidine derivatives are widely recognized for their role in various pharmaceuticals due to their ability to mimic natural amino acid structures. In this compound, the pyrrolidine ring is linked to the propanone moiety via an amide bond, creating a flexible hinge that can adapt to different binding environments. This structural flexibility is advantageous in drug design, as it allows the molecule to interact more effectively with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where compounds are synthesized based on detailed understanding of their structural features and expected interactions with biological systems. The synthesis of 2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one exemplifies this approach, as it was designed with specific pharmacological goals in mind. The incorporation of both chloro and triazole groups was strategically chosen to enhance binding affinity and selectivity towards target enzymes involved in various disease pathways.

The chloro group at the alpha position of the propanone moiety is particularly noteworthy. Chlorinated compounds often exhibit enhanced metabolic stability and improved bioavailability, which are critical factors in drug development. Additionally, the chloro group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound’s properties for optimal therapeutic efficacy. The combination of these features makes this compound a promising candidate for further investigation.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial assays have shown that it exhibits moderate activity against certain enzymes associated with inflammation and pain pathways. The presence of both triazole and pyrrolidine moieties appears to contribute synergistically to these effects, suggesting that the compound may have therapeutic potential in conditions where inflammation plays a significant role.

The 3-phenyl substituent on the triazole ring has been particularly interesting in these studies. Computational modeling has revealed that this phenyl group can engage in π-stacking interactions with aromatic residues on target proteins, enhancing binding affinity. This finding aligns with previous studies demonstrating that phenyl-substituted triazoles often exhibit improved pharmacological properties due to these interactions.

Furthermore, the compound’s solubility profile has been optimized for better bioavailability. Modifications to the molecular structure have been made to improve water solubility while maintaining its pharmacological activity. These efforts are crucial in ensuring that the compound can be effectively delivered within biological systems and reach its intended targets at therapeutic concentrations.

The synthesis of 2-Chloro-1-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]propan-1-one represents a significant step forward in the development of novel pharmaceutical agents. Its unique structural features and promising biological activities make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new therapeutic applications for molecules containing triazole and pyrrolidine motifs, compounds like this one are likely to play an important role in addressing unmet medical needs.

Future studies will focus on elucidating the detailed mechanisms of action of this compound and exploring its potential as a lead molecule for drug development. Additionally, efforts will be made to optimize its pharmacokinetic properties through structural modifications aimed at enhancing efficacy and reducing side effects. The combination of computational modeling, high-throughput screening, and medicinal chemistry expertise will be instrumental in these endeavors.

In conclusion,2-Chloro-1-[2-(3-phenoxyethyl)pyridine] represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural composition and preliminary biological activities position it as a valuable asset in ongoing efforts to develop novel pharmaceuticals. As our understanding of disease mechanisms continues to evolve，compounds like this one will be essential tools in discovering new treatments that improve human health.